Cas no 88701-15-9 (4-trans-N-Pentylcyclohexyl-4'-propylbiphenyl)

• Product Name: 4-trans-N-Pentylcyclohexyl-4'-propylbiphenyl
• CAS No: 88701-15-9
• MF: C₂₆H₃₆
• MW: 348.564047813416
• CID: 61195
• PubChem ID: 4655811
• Update Time: 2025-05-25

4-trans-N-Pentylcyclohexyl-4'-propylbiphenyl Chemical and Physical Properties

Names and Identifiers

• trans-4-(4-Pentylcyclohexyl)-4'-propyl-1,1'-biphenyl
• 4-trans-pentylcyclohexyl-4'-propylbiphenyl
• 4-trans-n-Pentylcyclohexyl-4'-propylbiphenyl
• 88701-15-9
• 4-trans-Pentylcyclohexyl-4'-propyl biphenyl
• FT-0737460
• AKOS021983128
• AKOS015917878
• 4-(4-PENTYLCYCLOHEXYL)-4'-PROPYL-1,1'-BIPHENYL
• 4-trans-N-Pentylcyclohexyl-4'-propylbiphenyl

• Inchi： 1S/C26H36/c1-3-5-6-8-22-11-15-24(16-12-22)26-19-17-25(18-20-26)23-13-9-21(7-4-2)10-14-23/h9-10,13-14,17-20,22,24H,3-8,11-12,15-16H2,1-2H3
• InChI Key： ONKZZKBVESXVHY-UHFFFAOYSA-N
• SMILES： C1(CCCCC)CCC(C2C=CC(C3C=CC(CCC)=CC=3)=CC=2)CC1

Computed Properties

• Exact Mass: 348.28200
• Monoisotopic Mass: 348.281701148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.936
• Boiling Point: 466.319 °C at 760 mmHg
• Flash Point: 466.319 °C at 760 mmHg
• Refractive Index: 1.525
• PSA: 0.00000
• LogP: 8.16020

Additional information on 4-trans-N-Pentylcyclohexyl-4'-propylbiphenyl

4-trans-N-Pentylcyclohexyl-4'-propylbiphenyl: A Comprehensive Overview

The compound with CAS No 88701-15-9, commonly referred to as 4-trans-N-Pentylcyclohexyl-4'-propylbiphenyl, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a cyclohexane ring substituted with a pentyl group and a biphenyl moiety with a propyl substituent. The trans configuration of the cyclohexane ring adds an additional layer of complexity to its structure, making it a subject of interest for researchers exploring stereochemistry and molecular interactions.

The synthesis of 4-trans-N-Pentylcyclohexyl-4'-propylbiphenyl involves a multi-step process that typically includes Friedel-Crafts alkylation, followed by selective hydrogenation and stereochemical control during the formation of the cyclohexane ring. Recent advancements in catalytic methods have enabled higher yields and improved stereoselectivity, making this compound more accessible for both academic and industrial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 320°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its use in solution-based reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, with results indicating that it maintains structural integrity up to 250°C in inert atmospheres.

The application of 4-trans-N-Pentylcyclohexyl-4'-propylbiphenyl spans across various domains. In the pharmaceutical industry, its rigid structure and potential for hydrogen bonding make it a promising candidate for drug design, particularly in the development of ligands for G-protein coupled receptors (GPCRs). Recent studies have highlighted its ability to modulate receptor activity, suggesting its potential as a lead compound in therapeutic interventions.

In the realm of materials science, this compound has found utility as a precursor for advanced polymers and liquid crystal materials. Its biphenyl core contributes to π-π stacking interactions, which are crucial for organizing molecular architectures in soft matter systems. Researchers have also explored its use in organic electronics, where its electron-rich aromatic system could serve as a component in semiconducting materials.

From an environmental perspective, the biodegradation pathways of 4-trans-N-Pentylcyclohexyl-4'-propylbiphenyl have been investigated to assess its ecological impact. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of the alkyl chains, leading to mineralization within 60 days. This suggests that it poses minimal long-term risks to aquatic ecosystems when properly managed.

In conclusion, CAS No 88701-15-9 represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in both academic exploration and industrial innovation.